Cas no 2171809-90-6 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid)

• Product Name: 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid
• CAS No: 2171809-90-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5870236
• PubChem ID: 165813396
• Update Time: 2025-10-29

4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid
• 2171809-90-6
• EN300-1570145
• 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-3-methylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(12-27(32)33)15-29-26(31)14-19-10-11-20(13-19)16-30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,18-20,25H,10-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SLTIRXATOKIOSL-UHFFFAOYSA-N
• SMILES： O=C(CC1CCC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)NCC(C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid

Comprehensive Overview of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid (CAS No. 2171809-90-6)

The compound 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid, identified by its CAS No. 2171809-90-6, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its intricate structure incorporates the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a staple in solid-phase peptide synthesis (SPPS), making it invaluable for drug discovery and biomaterial engineering.

Recent advancements in targeted drug delivery and precision medicine have heightened interest in Fmoc-protected amino acids like this compound. Researchers are particularly drawn to its ability to enhance peptide stability and bioavailability, addressing challenges in oral peptide therapeutics—a hot topic in 2024 pharmaceutical trends. Its methylcyclopentyl moiety further contributes to improved metabolic resistance, a key focus in next-generation peptide design.

From a synthetic chemistry perspective, this compound exemplifies the convergence of carboxylic acid functionality and amide bond formation, critical for protease-resistant peptide analogs. Laboratories specializing in GPCR-targeting molecules frequently employ it as a building block due to its balanced hydrophobicity profile and conformational rigidity—properties that align with current AI-driven molecular docking optimization strategies.

The 3-methylbutanoic acid segment introduces unique steric effects that influence receptor binding affinity, making it relevant for studies on allosteric modulators. This characteristic has sparked discussions in computational chemistry forums, where users frequently search for "bulky amino acid analogs for protein engineering" or "Fmoc-amino acids with enhanced pharmacokinetics." Such queries reflect the compound's growing importance in structure-activity relationship (SAR) studies.

Quality control protocols for CAS 2171809-90-6 emphasize HPLC purity verification and mass spectrometry characterization, meeting stringent requirements for preclinical development. Its storage typically requires anhydrous conditions at -20°C to preserve the Fmoc group integrity—a detail often queried in laboratory technique databases. These handling precautions align with broader industry shifts toward thermosensitive compound management systems.

Emerging applications in peptide-drug conjugates (PDCs) leverage this compound's bifunctional linker capacity, particularly for antibody mimetics development. This resonates with the increasing Google Trends interest in "non-cleavable linker chemistry" and "Fmoc deprotection optimization." The methylcyclopentyl-acetamido segment's conformational restraint makes it especially valuable for designing constrained peptides, a rapidly growing niche in oncological therapeutics.

Environmental considerations in green chemistry have prompted studies on Fmoc group removal alternatives for this compound, addressing concerns about piperidine waste generation. This aligns with frequent searches for "eco-friendly peptide deprotection methods" in scientific literature databases. The compound's chiral centers also make it a candidate for asymmetric catalysis research, particularly in organocatalytic transformations of β-amino acid derivatives.

In biomaterials science, the amphiphilic nature of 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-3-methylbutanoic acid enables its use in self-assembling peptide hydrogels for 3D cell culture scaffolds. This application has gained traction in regenerative medicine circles, coinciding with rising searches for "Fmoc-modified extracellular matrix analogs." Its methyl branching proves advantageous for controlling gelation kinetics—a parameter critical in bioink formulations for bioprinting technologies.

Analytical challenges surrounding this compound often involve diastereomer separation due to its multiple stereocenters, prompting methodological innovations in chiral stationary phase chromatography. These technical aspects frequently appear in separation science discussions, particularly regarding "resolution of N-protected cyclic amino acid derivatives." The compound's UV-active Fmoc group also facilitates analytical detection, simplifying reaction monitoring in complex multi-step syntheses.

Future research directions likely involve exploiting this compound's conformational preferences for foldamer development, especially in β-peptide architectures. Such applications answer growing industry demands for metabolically stable protein mimics, as evidenced by increasing patent filings related to Fmoc-protected non-natural amino acids. With its unique combination of structural features and synthetic versatility, CAS 2171809-90-6 remains at the forefront of advanced peptide chemistry innovations.